Cas no 1006950-61-3 (3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propan-1-amine)

• Product Name: 3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propan-1-amine
• CAS No: 1006950-61-3
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• MDL: MFCD06805000
• CID: 3059039
• PubChem ID: 19616650
• Update Time: 2025-04-21

3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propan-1-amine
• BBL040264
• AKOS000308946
• ALBB-021569
• EN300-230204
• STK350084
• 3-(5-methyl-3-nitropyrazol-1-yl)propan-1-amine
• 3-(5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)-1-PROPANAMINE
• 1006950-61-3

• MDL： MFCD06805000
• Inchi： 1S/C7H12N4O2/c1-6-5-7(11(12)13)9-10(6)4-2-3-8/h5H,2-4,8H2,1H3
• InChI Key： KXNWEYIERAXIBS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)N(CCCN)N=1)=O

Computed Properties

• Exact Mass: 220.072703g/mol
• Monoisotopic Mass: 220.072703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 220.66g/mol
• Topological Polar Surface Area: 89.7Ų
• XLogP3: 0.1